2-Methyl-4-oxo-4-(p-tolyl)butyric acid

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 2-methyl-4-(4-methylphenyl)-4-oxobutanoic acid
• InChI: InChI=1S/C12H14O3/c1-8-3-5-10(6-4-8)11(13)7-9(2)12(14)15/h3-6,9H,7H2,1-2H3,(H,14,15)
• InChI Key: UEOKILRKFFJCLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CC(C)C(=O)O

Description

2-Methyl-4-oxo-4-(p-tolyl)butyric acid is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aluminium trichloride (50.7 g, 0.38 mol) is added, portionwise, over 15 min, to a solution of methylsuccinic anhydride (20 g, 0.175 mol), toluene (32.3 g, 0.35 mol) and nitrobenzene (100 ml). The reaction mixture is stirred for 3 hours and then warmed to 80° C. for half an hour. On cooling, it is quenched with water (75 ml) and then conc HCl (30 ml). The solid ppt. is filtered, dissolved in Na2CO3 solution, washed with CH2Cl2, re-acidified and the product filtered to yield 23.4 g of 3-(4-methylbenzoyl)-2-methyl-propionic acid as a white solid, m.p. 168°-170°.